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Compound of Interest

Compound Name: SHP389

Cat. No.: B15574588

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for

overcoming resistance to the SHP2 inhibitor, TNO155, in cancer cell lines.

Frequently Asked Questions (FAQs)
Q1: What is TNO155 and what is its mechanism of action?

A1: TNO155 is a selective, orally active allosteric inhibitor of SHP2 (Src homology region 2

domain-containing phosphatase 2), a non-receptor protein tyrosine phosphatase encoded by

the PTPN11 gene.[1][2] SHP2 is a critical signaling node that relays signals from receptor

tyrosine kinases (RTKs) to downstream pathways, most notably the RAS-MAPK pathway,

which is crucial for cell growth, differentiation, and survival.[1][3] TNO155 binds to an allosteric

site on SHP2, stabilizing it in an inactive conformation and thereby preventing its signaling

activity.[4][5] This action can inhibit the growth of cancer cells that are dependent on RTK

signaling.[6]

Q2: What are the known mechanisms of resistance to TNO155?
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A2: While TNO155 can be effective, cancer cells can develop resistance through several

mechanisms. One key mechanism is the rapid feedback activation of FGFR (Fibroblast Growth

Factor Receptor) signaling, which can reactivate the MAPK pathway despite SHP2 inhibition.[4]

Additionally, genome-wide CRISPR/Cas9 knockout screens have identified several genes

whose loss can confer resistance to SHP2 inhibitors. These include tumor suppressor genes

like NF1, PTEN, and CDKN1B, as well as genes associated with RASopathies such as LZTR1

and RASA2.[7] Novel resistance targets identified include INPPL1 and MAP4K5.[7]

Q3: In which cancer types and with which mutations is TNO155 expected to be most effective?

A3: TNO155 is being investigated in a variety of solid tumors.[8] It is expected to be particularly

effective in cancers driven by aberrant RTK signaling.[6][9] Clinical trials are actively recruiting

patients with specific mutations, including KRAS G12C, ALK fusion, and BRAF V600E, in

cancers such as non-small cell lung carcinoma and colorectal carcinoma. Preclinical studies

have shown its potential in EGFR-mutant lung cancer, BRAF V600E colorectal cancer, and

KRAS G12C-mutant cancers.[6][9]

Troubleshooting Guide
Problem 1: TNO155 monotherapy is not effective in my cancer cell line.

Possible Cause Suggested Solution

Intrinsic Resistance: The cell line may have pre-

existing resistance mechanisms, such as

mutations in genes downstream of SHP2 (e.g.,

KRAS, BRAF) or loss of tumor suppressor

genes like PTEN or NF1.[7]

Characterize the genomic profile of your cell line

to identify potential resistance markers.

Consider combination therapies targeting the

specific resistance pathway.

Feedback Loop Activation: Inhibition of SHP2

can lead to feedback activation of other

signaling pathways, such as the FGFR pathway,

which can bypass the effect of TNO155.[4]

Combine TNO155 with an inhibitor of the

reactivated pathway, for example, an FGFR

inhibitor.[4]

Low SHP2 Dependence: The cancer cell line

may not be primarily dependent on SHP2

signaling for its growth and survival.

Assess the dependence of your cell line on the

RAS-MAPK pathway. If the pathway is not a

primary driver, TNO155 monotherapy is unlikely

to be effective.
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Problem 2: My cancer cell line develops acquired resistance to TNO155 over time.

Possible Cause Suggested Solution

Gatekeeper Mutations: Although not yet widely

reported for TNO155, acquired resistance to

targeted therapies often involves the

development of secondary mutations in the drug

target.

Perform sequencing of the PTPN11 gene in

resistant clones to identify potential mutations

that prevent TNO155 binding.

Bypass Tract Activation: Resistant cells may

have activated alternative signaling pathways to

circumvent SHP2 inhibition. This can include

upregulation of other RTKs or activation of

parallel pathways like the PI3K-AKT pathway.[3]

Use phosphoproteomics or Western blotting to

identify upregulated signaling pathways in

resistant cells. Combine TNO155 with an

inhibitor targeting the identified bypass pathway.

Emergence of Resistant Subclones: A pre-

existing subpopulation of resistant cells may be

selected for during TNO155 treatment.

Analyze the heterogeneity of the parental cell

line. Consider upfront combination therapies to

prevent the outgrowth of resistant clones.

Data on TNO155 Combination Therapies
The following tables summarize quantitative data from preclinical and clinical studies on the

efficacy of TNO155 in combination with other targeted agents.

Table 1: In Vitro Efficacy of TNO155 Combinations
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Cancer Type Cell Line Combination Effect Reference

BRAF V600E

Colorectal

Cancer

HT-29

TNO155 +

Dabrafenib +

Trametinib

Synergistic

inhibition of cell

proliferation

[10]

BRAF V600E

Colorectal

Cancer

RKO

TNO155 +

Dabrafenib +

Trametinib

Synergistic

inhibition of cell

proliferation

[10]

KRAS G12C

Lung Cancer
H358

TNO155 + KRAS

G12C inhibitor

Enhanced

efficacy and

sustained ERK

inhibition

[6]

EGFR-mutant

NSCLC
HCC827

TNO155 +

Nazartinib

(EGFRi)

Combination

benefit and

sustained ERK

inhibition

[6]

ALK-mutant

Neuroblastoma
Various

TNO155 + ALK-

TKIs (crizotinib,

ceritinib,

lorlatinib)

Synergistically

reduced cell

growth

[11]

Table 2: Clinical Trial Data for TNO155 Combinations
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Trial ID Cancer Type Combination Dose

Disease

Control Rate

(DCR)

Reference

NCT0400052

9

Advanced

Solid Tumors

TNO155 +

Spartalizuma

b

TNO155: 60

mg QD (2

wks on/1 wk

off);

Spartalizuma

b: 300 mg

Q3W

31.6% [8]

KontRASt-01

(NCT046991

88)

KRAS G12C+

Solid Tumors

TNO155 +

JDQ433

TNO155: 10

mg BID (2

wks on/1 wk

off); JDQ433:

200 mg BID

83.3% [12]

Signaling Pathways and Experimental Workflows
TNO155 Mechanism of Action and Resistance Pathways
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Caption: TNO155 inhibits SHP2, blocking the RAS-MAPK pathway. Resistance can arise from

feedback loops, downstream mutations, or bypass pathways.

Experimental Workflow for Testing TNO155 Combinations
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Caption: A typical workflow for evaluating the synergistic effects of TNO155 in combination with

other anti-cancer agents.

Key Experimental Protocols
1. Cell Proliferation Assay (Crystal Violet)

This protocol is adapted from methodologies used in studies evaluating TNO155 combinations.

[10]

Cell Seeding: Seed cancer cells in 96-well plates at a density of 2,000-5,000 cells per well

and allow them to adhere overnight.

Drug Treatment: Treat the cells with a dose-response matrix of TNO155 and the combination

drug for 72 hours. Include DMSO as a vehicle control.

Fixation: After incubation, gently wash the cells with PBS and fix with 100 µL of 4%

paraformaldehyde for 15 minutes at room temperature.

Staining: Remove the fixative and wash with PBS. Stain the cells with 100 µL of 0.5% crystal

violet solution for 20 minutes.

Washing: Gently wash the plates with water to remove excess stain and allow them to air

dry.

Solubilization and Measurement: Solubilize the stain by adding 100 µL of 10% acetic acid to

each well. Measure the absorbance at 590 nm using a plate reader.

Data Analysis: Normalize the absorbance values to the DMSO control to determine the

percentage of cell growth inhibition.

2. Western Blotting for Pathway Analysis

This protocol is a standard method for assessing the modulation of signaling pathways.[6]

Cell Lysis: Treat cells with TNO155, the combination drug, or both for the desired time points.

Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease

and phosphatase inhibitors.
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Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli buffer

and separate them on an SDS-PAGE gel. Transfer the proteins to a PVDF membrane.

Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST

for 1 hour at room temperature. Incubate the membrane with primary antibodies (e.g., anti-p-

ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-GAPDH) overnight at 4°C.

Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-

conjugated secondary antibodies for 1 hour at room temperature. Detect the protein bands

using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins

to the total protein levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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